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For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxyheptanoic acid, also known as w-hydroxyheptanoic acid, is a straight-chain,
medium-chain omega-hydroxy fatty acid.[1] Its bifunctional nature, containing both a terminal
hydroxyl group and a carboxylic acid group, makes it a versatile building block in organic
synthesis and a molecule of interest in various biological contexts.[2] This technical guide
provides a comprehensive overview of the chemical properties, structure, and synthesis of 7-
hydroxyheptanoic acid, tailored for professionals in research and drug development.

Chemical Structure and Identification

7-Hydroxyheptanoic acid consists of a seven-carbon aliphatic chain with a hydroxyl group at
one terminus (C7) and a carboxylic acid group at the other (C1).[3]

IUPAC Name: 7-hydroxyheptanoic acid[1] CAS Number: 3710-42-7[1] Chemical Formula:
C7H1403[1] SMILES: O=C(O)CCCCCO[2] InChl Key: PNAJBOZYCFSQDJ-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of 7-hydroxyheptanoic acid is presented in
the table below. This data is essential for its handling, characterization, and application in
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experimental settings.

Property Value Reference(s)
Molecular Weight 146.18 g/mol [11[2]

Melting Point 43 - 46 °C [3][4]

N ) 145-152 °C at 18 Torr 285.3 °C
Boiling Point [31[5]
at 760 mmHg
Density 1.073 + 0.06 g/cm3 [3][5]
pKa 476 £0.10 [3]
B Sparingly soluble in DMSO
Solubility [6]

and Methanol

Topological Polar Surface Area

57.5 A2

[3]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of 7-

hydroxyheptanoic acid.
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Spectroscopic Data Key Features Reference(s)

Strong absorption bands are
observed around 3300 cm~?
(O-H stretch of the hydroxyl

Infrared (IR) Spectroscopy L (2]
and carboxylic acid groups)
and 1700 cm~1 (C=0 stretch of

the carboxylic acid).

Atriplet signal for the terminal -
CH20H group appears around
0 3.6 ppm, and a multiplet for

1H NMR Spectroscopy the methylene protons [2]
adjacent to the carboxylic acid
is observed at approximately o

2.3 ppm.

Available spectral data can be
13C NMR Spectroscopy ] ] [1107]
found in public databases.

Note: Detailed experimental protocols for obtaining these spectra were not available in the
cited sources.

Reactivity and Chemical Behavior

The chemical reactivity of 7-hydroxyheptanoic acid is dictated by its two functional groups:

o Carboxylic Acid Group: This group can undergo typical reactions such as esterification,
amidation, and salt formation.[2]

o Terminal Hydroxyl Group: The hydroxyl group can participate in oxidation reactions and ester
formation.[2] Under acidic conditions, it can undergo intramolecular cyclization to form &-
heptanolactone.[2] The enthalpy of this reaction from the solid phase has been measured as
30.2 £ 0.2 kJ/mol.[8]

Synthesis of 7-Hydroxyheptanoic Acid
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Several synthetic routes to 7-hydroxyheptanoic acid have been reported. Acommon method
involves the oxidation of 1,7-heptanediol.[2] Another approach is the hydrogenation of 3-(2-
furyl) acrylic acid in the presence of a platinum catalyst.[9][10]

Experimental Protocol: Synthesis from 7-Octen-1-ol via
Ozonolysis

A detailed experimental protocol for the synthesis of 7-hydroxyheptanoic acid from 7-octen-1-
ol has been described.[11]

Materials:

7-octen-1-ol

o Acetonitrile (MeCN)

o Water (H20)

e Sodium metabisulfite (Na2S20s)
o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgSQOa4)

e Ozone generator

» Reaction vial

o Standard laboratory glassware
Procedure:

e A solution of 7-octen-1-ol (1 equivalent) in a mixture of acetonitrile and water is prepared in a
reaction vial.[11]

e The reaction mixture is cooled to 0 °C.[11]

e Ozone is passed through the solution.[11]
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e A solution of sodium bisulfite (prepared by dissolving sodium metabisulfite in water) is slowly
added to the reaction mixture, maintaining the internal temperature below 35°C.[11]

» After the addition is complete, the mixture is stirred for 10 minutes.[11]
o Ethyl acetate is added to the reaction mixture for extraction.[11]

e The organic and aqueous layers are separated. The aqueous layer is further extracted with
ethyl acetate.[11]

e The combined organic layers are dried over magnesium sulfate, filtered, and concentrated to
yield 7-hydroxyheptanoic acid.[11]

Synthesis Workflow

Starting Material Reaction Steps Purification Final Product

" il 1. Ozonolysis 2. Reductive Work-up Extraction Drying . 7 . .
[7 S LG (03, MeCN/H20, 0 °C) (NaHSOs solution) (Ethyl AcetateH (MgSOs) CoiseniEin G heptanoceeld]

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7-Hydroxyheptanoic Acid from 7-Octen-1-ol.

Applications in Research and Drug Development

7-Hydroxyheptanoic acid serves as a valuable intermediate in the synthesis of various
compounds. It is used as a reagent in the preparation of polymer-supported stannols and
distannoxanes.[3][11] Furthermore, it is utilized in the synthesis of (S)-curvularin, a compound
with anti-inflammatory properties.[3][11] Its derivatives, such as 7-aminoheptanoic acid and
suberic acid, are also of interest.[9]

Research suggests that 7-hydroxyheptanoic acid may possess antimicrobial properties,
potentially due to its ability to disrupt microbial cell membranes.[2] It has also been investigated
for its role in metabolic pathways as a metabolite of certain fatty acids.[2] Due to its surfactant-
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like properties, stemming from its hydrophilic and lipophilic regions, it finds applications in
cosmetics as an emollient and skin-conditioning agent.[2]

Biological Activity and Signaling Pathways

While 7-hydroxyheptanoic acid has been noted for its potential biological activities, including
antimicrobial effects, detailed information on specific signaling pathways in which it is directly
involved is currently limited in the scientific literature.[2] Its interaction with fatty acid receptors
may modulate lipid metabolism and influence cellular signaling pathways, but further research
is needed to elucidate these mechanisms.[2]

No specific signaling pathway diagrams can be generated at this time due to the lack of
detailed information in the available literature.

Safety and Handling

7-Hydroxyheptanoic acid is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1] Standard laboratory safety precautions, including the use of
personal protective equipment, should be followed when handling this compound. It is
recommended to store it at temperatures below -15°C in a well-closed container.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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